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Compound of Interest

Compound Name: Iodosilane

Cat. No.: B088989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

iodosilanes, a class of highly reactive and useful compounds in chemical synthesis and

materials science. Due to their hazardous nature, a thorough understanding of their properties

and safe handling procedures is critical for all personnel working with these reagents. This

document covers the chemical and physical properties, handling and storage procedures,

personal protective equipment, emergency protocols, and recommended workflows for

iodosilane, diiodosilane, and iodotrimethylsilane.

Chemical and Physical Properties
Iodosilanes are characterized by their high reactivity, particularly towards moisture and

oxygen.[1] Their physical properties vary depending on the number of iodine atoms and the

presence of other substituents on the silicon atom. The following tables summarize the key

quantitative data for iodosilane, diiodosilane, and iodotrimethylsilane.

Table 1: Physical and Chemical Properties of Iodosilane (SiH₃I)
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Property Value

CAS Number 13598-42-0

Molecular Formula H₃ISi

Molecular Weight 158.01 g/mol

Appearance Colorless liquid/gas

Melting Point -57 °C

Boiling Point 45.4 °C (estimate)

Density 2.031 g/cm³ (estimate)

Vapor Pressure 361 mmHg at 25 °C

Table 2: Physical and Chemical Properties of Diiodosilane (SiH₂I₂)

Property Value

CAS Number 13760-02-6

Molecular Formula H₂I₂Si

Molecular Weight 283.91 g/mol

Appearance Colorless to pale yellow or pink liquid

Melting Point -1 °C

Boiling Point 56-60 °C at 25 mmHg

Density 2.834 g/mL at 25 °C

Flash Point 101 °F (38.3 °C)

Table 3: Physical and Chemical Properties of Iodotrimethylsilane ((CH₃)₃SiI)
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Property Value

CAS Number 16029-98-4

Molecular Formula C₃H₉ISi

Molecular Weight 200.09 g/mol

Appearance Clear colorless to reddish liquid

Boiling Point 106 °C

Density 1.406 g/mL at 25 °C

Refractive Index n20/D 1.471

Flash Point -31 °C (-23.8 °F) - closed cup

Reactivity and Hazards
Iodosilanes are highly reactive compounds. They are sensitive to moisture and light and can

react violently with water, releasing hydrogen iodide (HI), a corrosive gas.[2] They are also

flammable and may form explosive mixtures with air. The Si-I bond is susceptible to cleavage,

and these compounds can be potent silylating agents. Impurities such as hydrogen iodide and

iodine can lead to decomposition of the iodosilane product.[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

iodosilanes.

Handling
Work Area: All manipulations of iodosilanes should be conducted in a well-ventilated

chemical fume hood.[4]

Inert Atmosphere: Handle iodosilanes under an inert atmosphere of nitrogen or argon to

prevent contact with air and moisture.[3]

Equipment: Use clean, dry glassware and equipment. Syringes and cannulas should be

purged with an inert gas before use.
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[3]

Tools: Use only non-sparking tools.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, as detailed in Section

4.0.

Storage
Containers: Store iodosilanes in tightly sealed, compatible containers.

Conditions: Keep containers in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.[4] Some iodosilanes may require refrigeration or storage at low

temperatures (e.g., -20°C for iodotrimethylsilane).

Incompatible Materials: Store away from water, moisture, strong oxidizing agents, acids, and

bases.[4]

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling iodosilanes:

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Chemically resistant gloves, such as neoprene or nitrile rubber, are

required.

Body Protection: A flame-retardant lab coat and closed-toe shoes are essential. For larger

quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified respirator with an

appropriate cartridge for acid gases and organic vapors should be used.

Emergency Procedures
In the event of an emergency, follow these procedures and always have a spill kit readily

accessible.
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Spills
Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, if you are trained and it is safe to do so, contain the spill with an

inert absorbent material such as dry sand or earth. Do not use water or combustible

materials.

Neutralize: Cautiously and slowly add a neutralizing agent. A common procedure for reactive

organometallic compounds is to quench with a less reactive alcohol like isopropanol,

followed by a more reactive one like methanol, and finally water. However, it is crucial to

perform this with extreme caution and in a controlled manner due to the high reactivity of

iodosilanes.

Collect: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Fire
Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam

extinguisher. DO NOT USE WATER.

Procedure: If it is safe to do so, remove containers from the fire area. Cool containers with a

water spray from a safe distance, but do not allow water to come into contact with the

iodosilane.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
Note: Specific, validated, and published experimental protocols for the quenching and disposal

of iodosilanes are not readily available in the reviewed literature. The following procedures are

based on general best practices for handling highly reactive silanes and should be performed

with extreme caution by trained personnel in a controlled laboratory environment. A thorough

risk assessment should be conducted before undertaking these procedures.

General Laboratory Handling Workflow
The following diagram illustrates a general workflow for the safe handling of iodosilanes in a

laboratory setting.
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Caption: General workflow for handling iodosilanes.

Emergency Response Workflow for Spills
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This diagram outlines the logical steps for responding to an iodosilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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